Cas no 639-99-6 (Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)-)

Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)- structure
639-99-6 structure
Product Name:Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)-
CAS No:639-99-6
MF:C15H26O
MW:222.366344928741
CID:509214
PubChem ID:547972
Update Time:2025-04-19

Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)-
    • 2-[(1R,3S,4S)-4-ethenyl-4-methyl-3-prop-1-en-2-ylcyclohexyl]propan-2-ol
    • ELEMOL
    • (1S,2S,4R)-(-)-α,α-dimethyl-1-vinyl-o-menth-8-ene-4-methanol
    • o-Menth-8-ene-4-methanol, α,α-dimethyl-1-vinyl-, (1S,2S,4R)-(-)-
    • 2-[4-ETHENYL-4-METHYL-3-(PROP-1-EN-2-YL)CYCLOHEXYL]PROPAN-2-OL
    • GFJIQNADMLPFOW-UHFFFAOYSA-
    • Cyclohexanemethanol, 4-ethenyl-.alpha.,.alpha.,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)-
    • InChI=1/C15H26O/c1-7-15(6)9-8-12(14(4,5)16)10-13(15)11(2)3/h7,12-13,16H,1-2,8-10H2,3-6H3
    • (1S,2S,4R)-(-)-alpha,alpha-Dimethyl-1-vinyl-o-menth-8-ene-4-methanol
    • SCHEMBL310098
    • DTXSID10859521
    • 2-(3-isopropenyl-4-methyl-4-vinylcyclohexyl)propan-2-ol
    • o-Menth-8-ene-4-methanol, alpha,alpha-dimethyl-1-vinyl-, (1S,2S,4R)-(-)-
    • Cyclohexanemethanol, 4-ethenyl-.alpha.,.alpha.,4-trimethyl-3-(1-methylethenyl)-, [1R-(1.alpha.,3.alpha.,4.beta.)]-
    • GFJIQNADMLPFOW-UHFFFAOYSA-N
    • 2-(4-ethenyl-4-methyl-3-prop-1-en-2-ylcyclohexyl)propan-2-ol
    • 2-(3-Isopropenyl-4-methyl-4-vinylcyclohexyl)-2-propanol #
    • o-Menth-8-ene-4-methanol, .alpha.,.alpha.-dimethyl-1-vinyl-, (1S,2S,4R)-(-)-
    • FT-0698743
    • Inchi: 1S/C15H26O/c1-7-15(6)9-8-12(14(4,5)16)10-13(15)11(2)3/h7,12-13,16H,1-2,8-10H2,3-6H3
    • InChI Key: GFJIQNADMLPFOW-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C1CCC(C=C)(C)C(C(=C)C)C1

Computed Properties

  • Exact Mass: 222.198365449g/mol
  • Monoisotopic Mass: 222.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.2Ų

Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TargetMol Chemicals
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¥ 10600 2024-07-20

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